Cas no 76319-88-5 (5-(1-hydroxyethyl)-7-(beta-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine)

5-(1-hydroxyethyl)-7-(beta-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine structure
76319-88-5 structure
Product Name:5-(1-hydroxyethyl)-7-(beta-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine
CAS No:76319-88-5
MF:C13H18N4O5
MW:310.305822849274
CID:1779253
PubChem ID:512719
Update Time:2025-04-21

5-(1-hydroxyethyl)-7-(beta-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(1-hydroxyethyl)-7-(beta-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine
    • 2-(4-Amino-5-(1-hydroxy-ethyl)-pyrrolo(2,3-d)pyrimidin-7-yl)-5-hydroxymethyl-tetrahydro-furan-3,4-diol
    • 5-(1-Hydroethyl)tubercidin
    • 2-[4-Amino-5-(1-hydroxy-ethyl)-pyrrolo[2,3-d]pyrimidin-7-yl]-5-hydroxymethyl-tetrahydro-furan-3,4-diol
    • DTXSID80997686
    • (2R,3R,4S,5R)-2-[4-amino-5-(1-hydroxyethyl)pyrrolo[2,3-d]pyrimidin-7-yl]-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
    • 76319-88-5
    • 5-(1-Hydroxyethyl)-7-pentofuranosyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
    • Inchi： 1S/C13H18N4O5/c1-5(19)6-2-17(12-8(6)11(14)15-4-16-12)13-10(21)9(20)7(3-18)22-13/h2,4-5,7,9-10,13,18-21H,3H2,1H3,(H2,14,15,16)/t5?,7-,9-,10-,13-/m1/s1
    • InChI Key： JYIAJJSNXKIKNO-OEOQMHLKSA-N
    • SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=C(C(C)O)C2=C(N)N=CN=C12)O)O

Computed Properties

  • Exact Mass: 310.12771969g/mol
  • Monoisotopic Mass: 310.12771969g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 147Ų

5-(1-hydroxyethyl)-7-(beta-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine Suppliers

NewCan Biotech Limited
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(CAS:76319-88-5)4-Amino-α-methyl-7-β-D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidine-5-methanol
Order Number:NC18511
Stock Status:
Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:02
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NewCan Biotech Limited
(CAS:76319-88-5)4-Amino-α-methyl-7-β-D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidine-5-methanol
NC18511
Purity:97%
Quantity:10g
Price ($):Inquiry
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